Cas no 894773-86-5 (5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate)

5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate structure
894773-86-5 structure
Product Name:5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate
CAS No:894773-86-5
MF:C18H22O6S2
MW:398.493683338165
CID:1063746
PubChem ID:131667974
Update Time:2025-04-20

5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate
    • 5-Methyl-2-[(methylsulfonyl)oxy]-
    • [3-(5-Methyl-2-methylsulfonyloxyphenyl)-3-phenylpropyl] methanesulfonate
    • A-phenylbenzenepropanol 1-Methanesulfonate
    • 894773-86-5
    • 5-Methyl-2-[(methylsulfonyl)oxy]-gamma-phenylbenzenepropanol 1-Methanesulfonate
    • DB-263611
    • 5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate
    • Inchi: 1S/C18H22O6S2/c1-14-9-10-18(24-26(3,21)22)17(13-14)16(11-12-23-25(2,19)20)15-7-5-4-6-8-15/h4-10,13,16H,11-12H2,1-3H3
    • InChI Key: PLWNVVFBYMNKJD-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCC(C1C=CC=CC=1)C1C=C(C)C=CC=1OS(C)(=O)=O

Computed Properties

  • Exact Mass: 398.08578076g/mol
  • Monoisotopic Mass: 398.08578076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 104Ų

5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Pricemore >>

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